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Compound of Interest

Compound Name: Fluconazole-d4

Cat. No.: B020988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies used to

determine the isotopic purity of Fluconazole-d4, a deuterated analog of the widely used

antifungal agent, fluconazole. This document outlines the critical analytical techniques,

presents quantitative data in a structured format, and offers detailed experimental protocols to

ensure accurate and reliable characterization of this important analytical standard.

Introduction to Isotopic Purity in Deuterated
Standards
Deuterated compounds, such as Fluconazole-d4, are invaluable tools in pharmaceutical

research, particularly as internal standards in pharmacokinetic and bioanalytical studies

utilizing mass spectrometry. The substitution of hydrogen atoms with deuterium results in a

predictable mass shift, allowing for precise differentiation from the unlabeled analyte. The

isotopic purity of a deuterated standard is a critical quality attribute, as it directly impacts the

accuracy and reliability of quantitative analyses. It is defined as the percentage of the

compound that is fully deuterated at the intended positions, relative to the total amount of all

isotopic variants (isotopologues).

Quantitative Data Summary
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The isotopic distribution of a batch of Fluconazole-d4 is a key determinant of its suitability for

use as an internal standard. High isotopic enrichment is crucial to minimize signal overlap with

the unlabeled analyte and ensure accurate quantification. The following table summarizes the

typical isotopic distribution and chemical purity of a commercially available Fluconazole-d4
standard.[1]

Parameter Value Source

Chemical Name

α-(2,4-difluorophenyl)-α-(1H-

1,2,4-triazol-1-ylmethyl-d2)-1H-

1,2,4-triazole-1-ethan-β,β-d2-ol

[1][2]

Molecular Formula C₁₃H₈D₄F₂N₆O [1]

Molecular Weight 310.3 g/mol [1]

Chemical Purity (HPLC) 99.66% [1]

Isotopic Enrichment 99.17% [1]

Isotopologue Distribution

d4 96.73% [1]

d3 3.20% [1]

d2 0.06% [1]

d1 Not specified

d0 (unlabeled) Not specified

Analytical Methodologies for Isotopic Purity
Determination
A combination of mass spectrometry (MS) and nuclear magnetic resonance (NMR)

spectroscopy provides a comprehensive assessment of the isotopic purity of Fluconazole-d4,

offering both quantitative distribution and positional information of the deuterium labels.

Mass Spectrometry (MS)
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High-resolution mass spectrometry (HRMS) is the primary technique for determining the

isotopic distribution of Fluconazole-d4. By precisely measuring the mass-to-charge ratio (m/z)

of the molecular ions, the different isotopologues can be resolved and their relative

abundances quantified.

This protocol is adapted from established LC-MS/MS methods for fluconazole analysis.[3][4][5]

1. Sample Preparation:

Prepare a stock solution of Fluconazole-d4 in a suitable solvent (e.g., methanol or

acetonitrile) at a concentration of 1 mg/mL.

Dilute the stock solution to a working concentration of 1 µg/mL with the initial mobile phase.

2. Liquid Chromatography (LC) Conditions:

Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A linear gradient from 10% to 90% B over 5 minutes.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

3. High-Resolution Mass Spectrometry (HRMS) Conditions:

Ionization Mode: Positive electrospray ionization (ESI+).

Scan Mode: Full scan from m/z 300 to 320.

Resolution: > 70,000 FWHM.

Capillary Voltage: 3.5 kV.
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Source Temperature: 320°C.

4. Data Analysis:

Extract the ion chromatograms for the [M+H]⁺ ions of each expected isotopologue of

fluconazole (d0 to d4).

Integrate the peak areas for each isotopologue.

Calculate the percentage of each isotopologue relative to the sum of all isotopologue peak

areas.

Sample Preparation LC-HRMS Analysis Data Processing

Stock Solution (1 mg/mL) Working Solution (1 µg/mL)
Dilution

LC Separation HRMS Detection (Full Scan) Extract Ion Chromatograms Integrate Peak Areas Calculate Isotopic Distribution

Click to download full resolution via product page

Caption: Workflow for LC-HRMS based isotopic purity analysis of Fluconazole-d4.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides valuable information on the location and extent of deuteration. A

combination of proton (¹H) and deuterium (²H) NMR is often employed for a comprehensive

analysis.

1. Sample Preparation:

Accurately weigh approximately 10 mg of Fluconazole-d4 and dissolve it in a suitable

deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

2. ¹H-NMR Spectroscopy:

Instrument: 400 MHz or higher field NMR spectrometer.
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Acquisition: Acquire a standard ¹H-NMR spectrum.

Data Analysis:

The signals corresponding to the protons at the deuterated positions will be significantly

reduced in intensity or absent.

Integration of the remaining proton signals against a known reference signal (either from

the molecule itself or an internal standard) can provide a quantitative measure of the

degree of deuteration.

3. ²H-NMR Spectroscopy:

Instrument: NMR spectrometer equipped for deuterium detection.

Acquisition: Acquire a ²H-NMR spectrum.

Data Analysis:

The spectrum will show signals corresponding to the deuterium atoms at the labeled

positions.

The chemical shifts of the deuterium signals will be very similar to the corresponding

proton signals in the ¹H-NMR spectrum of unlabeled fluconazole.

The presence and integration of these signals confirm the locations of deuteration.

Sample Preparation

NMR Analysis Data Interpretation

Dissolve Fluconazole-d4
in Deuterated Solvent

¹H-NMR Acquisition

²H-NMR Acquisition

Analyze Proton Signal Reduction

Confirm Deuterium Positions

Determine Isotopic Purity
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Caption: Workflow for NMR-based isotopic purity determination of Fluconazole-d4.

Conclusion
The accurate determination of the isotopic purity of Fluconazole-d4 is paramount for its

effective use as an internal standard in quantitative analytical methods. A multi-faceted

approach utilizing both high-resolution mass spectrometry and nuclear magnetic resonance

spectroscopy provides a robust and comprehensive characterization. The detailed protocols

and data presented in this guide serve as a valuable resource for researchers, scientists, and

drug development professionals to ensure the quality and reliability of their analytical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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